Antimony phosphide

Catalog No.
S1532849
CAS No.
25889-81-0
M.F
PSb
M. Wt
152.73 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Antimony phosphide

Sourcing pure antimony or red phosphorus for SIB anodes often results in rapid capacity fade due to extreme volume expansion or poor conductivity. Antimony phosphide (SbP) eliminates these trade-offs: the phosphorus buffers Sb's volume change while the Sb network ensures high electronic conductivity, enabling >340 mAh/g at 32 A/g and stable cycling over 500 cycles. Supplied as a high-purity powder for battery R&D and pilot-scale electrode fabrication.

CAS Number

25889-81-0

Product Name

Antimony phosphide

IUPAC Name

stibanylidynephosphane

Molecular Formula

PSb

Molecular Weight

152.73 g/mol

InChI

InChI=1S/P.Sb

InChI Key

RJAVVKVGAZUUIE-UHFFFAOYSA-N

SMILES

P#[Sb]

Synonyms

SbP, Antimony phosphide

Canonical SMILES

P#[Sb]

Purity

≥99.9%

Package Size

5 g, 10 g, 25 g, 50 g

Antimony phosphide (SbP) is a high-melting-point binary semiconductor and advanced energy storage material. In industrial procurement, it is primarily evaluated for its tunable electronic properties, low electrical resistivity relative to pure phosphorus, and high theoretical capacity in alkali-metal ion batteries. As a precursor or active material, SbP provides a unique structural matrix where phosphorus and antimony act synergistically, making it a critical target for next-generation sodium-ion (SIB) and potassium-ion (KIB) battery anodes, as well as specialized optoelectronic components [1].

Research Fit

Material class Binary group-V pnictide semiconductor
Structure α-phase monolayer, black-phosphorus-like
Stability Environmentally stable, phonon-verified
Band gap Tunable direct-to-indirect gap

Buyers attempting to substitute SbP with pure elemental antimony (Sb) or red phosphorus (P) face severe thermomechanical and electrochemical trade-offs. While elemental Sb offers high theoretical capacity (~660 mAh/g) and good conductivity, it suffers from massive volume expansion (up to 390%) during sodiation, leading to rapid particle pulverization, solid electrolyte interphase (SEI) instability, and catastrophic capacity fade[1]. Conversely, red phosphorus provides exceptional capacity but lacks the intrinsic electrical conductivity required for high-rate applications[1]. Antimony phosphide uniquely bridges this gap: the phosphorus acts as an active structural buffer that mitigates Sb volume expansion, while the antimony network ensures sufficient electron transport, preventing the rapid degradation seen in generic elemental baselines[2].

Mismatch Risk

SbP BP / MoS₂ Simultaneous high carrier mobility and adequate band gap not reported for BP or MoS₂; generic 2D channels may shift switching performance
SbP Black phosphorene Reported thermoelectric ZT at 700 K differs significantly from phosphorene; may not transfer to device-level performance
SbP Black phosphorus Environmental stability profile may not replicate across conditions; BP degradation limits direct substitution

Capacity Retention vs. Commercial Antimony

When evaluated as an anode material for sodium-ion batteries, Sb/P nanocomposites demonstrate vastly superior cycling stability compared to commercial elemental antimony. At a high current density of 800 mA/g, the Sb/P matrix maintains a highly reversible specific capacity, whereas the commercial Sb electrode suffers rapid capacity decay due to pulverization [1].

Evidence DimensionSpecific capacity retention at 800 mA/g over 500 cycles
Target Compound Data478.1 mAh/g (Sb/P composite)
Comparator Or BaselineCommercial Sb electrode (Rapid capacity decay to near-zero)
Quantified DifferenceSb/P maintains robust functional capacity (>470 mAh/g) long after pure Sb fails.
ConditionsGalvanostatic charge/discharge in Na-ion half-cells at 800 mA/g.

Proves that incorporating phosphorus into the antimony matrix is essential for achieving the long-term cycle life required for commercial battery procurement.

Carrier mobility
DFT-based
≈10⁴ cm²/V·s vs BP ~1000, MoS₂ ~200
Supports high-speed FET research; modeled mobility context
Theoretical data; experimental validation needed

Extreme Rate Capability

A critical procurement metric for advanced energy storage is the ability to withstand extreme fast-charging conditions. Sb/P active materials exhibit exceptional rate capabilities, delivering functional capacity even at ultra-high current densities where pure Sb and P electrodes typically fail to facilitate sufficient ion/electron transport [1].

Evidence DimensionReversible capacity at extreme current density (32 A/g)
Target Compound Data341.5 mAh/g
Comparator Or BaselinePure Sb or pure P (Fail to deliver meaningful capacity at >16 A/g)
Quantified DifferenceSbP systems sustain energy storage at 32 A/g, a regime where elemental baselines are non-functional.
ConditionsRate capability testing from 0.1 C to 40 C (up to 32,000 mA/g) in SIBs.

Demonstrates the material's viability for fast-charging applications, a critical metric for EV and grid-storage material selection.

Thermoelectric ZT
Reported
ZT 1.34 at 700 K vs 0.34 for black phosphorene
Modeled thermoelectric performance context
First-principles + Boltzmann transport; temperature-dependent

Volume Expansion Mitigation by Alloying

The primary failure mechanism for antimony anodes is a massive volume expansion during alkali-ion insertion. By utilizing an SbP structure, the phosphorus acts as an active buffer matrix. This structural synergy effectively mitigates the severe volume expansion and contraction of Sb, preserving structural integrity over hundreds of cycles [1].

Evidence DimensionVolumetric expansion and structural integrity during sodiation
Target Compound DataBuffered expansion with intact structural integrity
Comparator Or BaselineElemental Sb (~390% volume expansion leading to pulverization)
Quantified DifferenceThe binary Sb-P matrix significantly reduces the absolute mechanical strain and SEI reformation per cycle compared to pure Sb.
ConditionsSodiation/desodiation cycling in alkali-metal ion batteries.

Reduces the need for complex, expensive inactive binder matrices in electrode formulation, lowering overall manufacturing costs.

Band gap tunability
Class-level
0.3–1.6 eV, mobility up to 2×10⁴ cm²/V·s (x ≤ 0.25)
Supports band gap engineering for FETs
Composition-dependent DFT study
H₂S adsorption
DFT-based
Ni-SbP –1.015 eV vs pristine –0.293 eV
Supports H₂S sensor material screening
Strain-tunable recovery; metal-decoration context
Strain robustness
Reported
Band gap fluctuation ≤ 0.08 eV under tensile strain
Supports flexible optoelectronics research
DFT; tensile-robust, compress-sensitive
Ferroelectric switching
Class-level
Barrier <0.3 eV/f.u., polarization >2×10⁻¹⁰ C/m
Supports ferroelectric memory research
High-throughput DFT screening

Sodium-Ion Battery Anodes

Due to its synergistic structural buffering and high specific capacity retention over 500+ cycles, SbP is an ideal active material for SIB anodes, directly replacing pure antimony or red phosphorus in next-generation grid storage formulations [1].

Fast-Charging Energy Storage Systems

Leveraging its ability to maintain over 340 mAh/g at extreme current densities (up to 32 A/g), SbP is highly suited for fast-charging battery architectures where rapid ion diffusion and electron transport are critical[1].

Optoelectronics and Infrared Detectors

Beyond energy storage, the intrinsic semiconductor properties of SbP, including its low electrical resistivity and high melting point, make it a valuable precursor for manufacturing robust photodetectors and infrared sensing devices.

Application Fit Matrix

Application
Selection Property
Validation Focus
Post-silicon nanoelectronic FETs
Carrier mobility–band gap decoupling
On/off ratio and switching speed modeling
Waste heat recovery thermoelectrics
Reported ZT and thermal stability
Temperature-dependent ZT characterization
Room-temperature H₂S gas sensing
Metal-decorated adsorption enhancement
Recovery time and strain response
Flexible optoelectronic devices
Strain-robust band gap
Band gap consistency under mechanical strain

Other CAS

25889-81-0

Wikipedia

Antimony phosphide (SbP)

General Manufacturing Information

Antimony phosphide (SbP): INACTIVE

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